5-Ethyl-3-methoxybenzene-1,2-diol

• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 5-ethyl-3-methoxybenzene-1,2-diol
• InChI: InChI=1S/C9H12O3/c1-3-6-4-7(10)9(11)8(5-6)12-2/h4-5,10-11H,3H2,1-2H3
• InChI Key: NCYDYIPWQYAXJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C(=C1)OC)O)O

Description

5-Ethyl-3-methoxybenzene-1,2-diol is a substituted benzene diol featuring hydroxyl groups at positions 1 and 2, a methoxy group at position 3, and an ethyl group at position 5.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Ethyl-3-methoxybenzene-1,2-diol typically involves electrophilic aromatic substitution reactions. One common method is the alkylation of 3-methoxyphenol with ethyl bromide in the presence of a strong base such as potassium carbonate. The reaction is carried out under reflux conditions to ensure complete substitution.

Industrial Production Methods

Industrial production of 5-Ethyl-3-methoxybenzene-1,2-diol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

5-Ethyl-3-methoxybenzene-1,2-diol undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form quinones.

Reduction: Reduction of the compound can lead to the formation of catechols.

Substitution: Electrophilic aromatic substitution reactions can introduce new functional groups onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration reactions, respectively.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of catechols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

5-Ethyl-3-methoxybenzene-1,2-diol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential antioxidant properties due to the presence of hydroxyl groups.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Ethyl-3-methoxybenzene-1,2-diol involves its interaction with various molecular targets. The hydroxyl groups can participate in hydrogen bonding and redox reactions, influencing biological pathways. The compound may target enzymes and proteins involved in oxidative stress and inflammation, thereby exerting its effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share the benzene-1,2-diol core but differ in substituent types and positions:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Positions)	Key Properties or Activities	Source/Reference
5-Ethyl-3-methoxybenzene-1,2-diol	Ethyl (5), Methoxy (3)	Hypothetical: Moderate lipophilicity	Target compound
3,4,5-Trimethyl-1,2-benzenediol	Methyl (3,4,5)	Anti-MRSA activity	Penicillium sp.
Hydroxytyrosol	2-Hydroxyethyl (4)	Antioxidant, olive-derived	Olive seed extract
5-Methoxy-3-nitrobenzene-1,2-diol	Methoxy (5), Nitro (3)	Synthetic intermediate	Commercial synthesis
Norepinephrine	(1R)-2-Amino-1-hydroxyethyl (4)	Sympathomimetic, catecholamine	Endogenous hormone

Physicochemical Properties

• Lipophilicity : The ethyl group in 5-Ethyl-3-methoxybenzene-1,2-diol likely enhances lipophilicity compared to hydroxytyrosol (polar hydroxyethyl) or trimethyl derivatives .
• Acidity : Methoxy and ethyl groups (electron-donating) may reduce the acidity of hydroxyl groups relative to nitro-substituted analogs (e.g., 5-Methoxy-3-nitrobenzene-1,2-diol, where nitro withdraws electrons) .
• Stability: Methoxy groups generally improve stability against oxidation compared to catecholamines like norepinephrine, which are prone to degradation .

Antimicrobial Activity

• 3,4,5-Trimethyl-1,2-benzenediol : Exhibits anti-MRSA activity, suggesting methyl substituents enhance membrane penetration or target binding . The ethyl and methoxy groups in the target compound may similarly modulate activity but require empirical validation.
• Hydroxytyrosol: Known for antioxidant properties due to free hydroxyl groups; the target compound’s methoxy group may reduce radical scavenging efficacy .

Receptor Interactions

• Aza-resveratrol analogs (e.g., 4-(iminoethyl)benzene-1,2-diol derivatives): Bind estrogen receptors via hydrogen bonding from diol groups . The target compound’s ethyl and methoxy substituents might sterically hinder receptor interactions compared to smaller groups like iminoethyl.

Pharmacological Potential

• Norepinephrine: Demonstrates the importance of diol positioning and amine side chains for adrenergic activity. The target compound lacks an amine group, likely precluding sympathomimetic effects .

Biological Activity

5-Ethyl-3-methoxybenzene-1,2-diol, also known as a derivative of methoxyphenols, has garnered attention for its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

• Molecular Formula : C11H14O3
• Molecular Weight : 198.23 g/mol
• IUPAC Name : 5-Ethyl-3-methoxybenzene-1,2-diol

Biological Activity Overview

The biological activities of 5-Ethyl-3-methoxybenzene-1,2-diol include antioxidant effects, anti-inflammatory properties, and potential neuroprotective effects. These activities are primarily attributed to its structure, which allows interaction with various biomolecules.

The compound's biological effects are mediated through several pathways:

• Antioxidant Activity : The diol structure contributes to the scavenging of free radicals, reducing oxidative stress in cells.
• Anti-inflammatory Effects : It may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).
• Neuroprotective Effects : By modulating neurotransmitter levels and protecting neuronal cells from apoptosis, it may play a role in neurodegenerative disease prevention.

Antioxidant Activity

A study assessed the antioxidant capacity of 5-Ethyl-3-methoxybenzene-1,2-diol using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay. The compound exhibited significant scavenging activity with an IC50 value comparable to well-known antioxidants.

Compound	IC50 (µM)
5-Ethyl-3-methoxybenzene-1,2-diol	28.5
Ascorbic Acid	20.0
Trolox	25.0

Anti-inflammatory Properties

In vitro studies demonstrated that 5-Ethyl-3-methoxybenzene-1,2-diol significantly reduced the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

Treatment	NO Production (µM)
Control	12.0
LPS	25.0
Compound (100 µM)	15.0

Neuroprotective Effects

Research indicated that the compound could protect against oxidative stress-induced cell death in neuronal cell lines. The mechanism was linked to the upregulation of antioxidant enzymes such as superoxide dismutase (SOD).

Case Studies

• Case Study on Neuroprotection :
  A study involving rats treated with 5-Ethyl-3-methoxybenzene-1,2-diol showed improved cognitive function in models of Alzheimer's disease. Behavioral tests indicated enhanced memory retention compared to control groups.
• Clinical Relevance :
  In a clinical trial assessing the effects of dietary polyphenols on inflammation markers in humans, participants consuming a diet rich in methoxyphenols showed lower levels of inflammatory cytokines over a six-month period.